2-[(2-chlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid
• InChI: InChI=1S/C15H12ClNO3S/c16-10-6-2-1-4-8(10)13(18)17-14-12(15(19)20)9-5-3-7-11(9)21-14/h1-2,4,6H,3,5,7H2,(H,17,18)(H,19,20)
• InChI Key: MHALOUDQCZKXIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)O)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C15H12ClNO3S
• DSSTOX Substance ID: DTXSID401324493
• Molecular Weight: 321.8 g/mol
• Solubility: 41.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 326611-23-8

Description

The compound “2-[(2-chlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid” is a unique chemical with the molecular formula C15H12ClNO3S. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Scientific Research Applications

Anti-Inflammatory and Antioxidant Activity

Derivatives of "2-[(2-chlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid" have been synthesized and evaluated for their in vitro anti-inflammatory and antioxidant activities. These derivatives showed comparable activity to ibuprofen and ascorbic acid, respectively, highlighting their potential in therapeutic applications involving inflammation and oxidative stress (K. P. Kumar, K. Anupama, K. A. Khan, 2008).

Antimicrobial and Antifungal Properties

Novel arylidene derivatives of "this compound" were synthesized and showed significant antimicrobial and antifungal activities, particularly against methicillin-resistant Staphylococcus aureus. This suggests their potential use in developing new antibacterial agents (P. Kathiravan, M. Venugopal, S. Muthukumaran, 2017).

Synthesis of Nucleoside Analogues

The compound served as a precursor in the efficient synthesis of racemic heterobicyclic amino alcohols, which are intermediates in creating nucleoside analogues with heterobicyclic pseudosugars. These compounds are of interest due to their potential medicinal applications, including antiviral and anticancer activities (Paula Abeijón, J. Blanco, F. Fernández, Marcos D. García, C. López, 2006).

Allosteric Modulators of the A1 Adenosine Receptor

The 2-amino-3-(p-chlorobenzoyl)thiophene scaffold is utilized for identifying small molecules acting as allosteric modulators at the adenosine A1 receptor. Specific derivatives exhibited positive allosteric enhancer activity in both binding and functional assays, indicating potential therapeutic applications in cardiovascular diseases, pain, and inflammation (R. Romagnoli, P. Baraldi, Carlota Lopez-Cara, et al., 2015).